Cas no 84344-19-4 (4-NITROTOLUENE-D7)

4-NITROTOLUENE-D7 Properties

Names and Identifiers

• 4-NITROTOLUENE-D7
• 4-Methyl-1-nitrobenzene-d7
• 4-nitro(D7)toluene
• 4-nitro<2,4,5,6-2H4>toluene
• 4-Nitrotoluol-d7
• para-Nitrotoluene-d7
• p-nitrotoluene-d7
• D98461
• 1,2,4,5-tetradeuterio-3-nitro-6-(trideuteriomethyl)benzene
• SCHEMBL3133111
• 84344-19-4
• 1-(~2~H_3_)Methyl-4-nitro(~2~H_4_)benzene
• DTXSID90662156
• +Expand

• MDL： MFCD09841104
• InChIKey： ZPTVNYMJQHSSEA-AAYPNNLASA-N
• Inchi： InChI=1S/C7H7NO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3/i1D3,2D,3D,4D,5D
• SMILES： CC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 144.09200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.091615688g/mol
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 2.42640
• PSA: 45.82000